Cas no 307323-89-3 (N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide)

• Product Name: N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide
• CAS No: 307323-89-3
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 6151134
• PubChem ID: 137270926
• Update Time: 2025-10-29

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide
• N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-1H,4H,5H-BENZO[G]INDAZOLE-3-CARBOHYDRAZIDE
• 307323-89-3

• Inchi： 1S/C20H22N4O3/c1-27-17-10-12(6-9-16(17)25)11-21-24-20(26)19-15-8-7-13-4-2-3-5-14(13)18(15)22-23-19/h2-6,9-11,15,18-19,22-23,25H,7-8H2,1H3,(H,24,26)/b21-11+
• InChI Key： DALZKIGUUWLQTR-SRZZPIQSSA-N
• SMILES： O=C(C1C2CCC3C=CC=CC=3C2NN1)N/N=C/C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95Ų

Additional information on N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide: A Novel Compound with Promising Therapeutic Potential

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide is a complex molecule with a unique molecular structure that combines multiple functional groups, making it a subject of significant interest in the field of pharmaceutical research. The compound's molecular framework is characterized by a benzogindazole core, which is further modified by a 4-hydroxy-3-methoxyphenyl group and a carbohydrazide moiety. This combination of structural elements is believed to contribute to its potential biological activities, which are currently under investigation in various preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of benzogindazole derivatives in the development of novel therapeutic agents. The 4-hydroxy-3-methoxyphenyl substituent, which is a common feature in many bioactive compounds, is known to enhance the molecule's solubility and bioavailability. Additionally, the presence of the carbohydrazide group may facilitate interactions with specific biological targets, such as enzymes or receptors, thereby modulating cellular processes. These structural features make N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide a promising candidate for further exploration in drug discovery.

One of the most notable aspects of this compound is its potential role in anti-inflammatory and antioxidant activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds bearing the 4-hydroxy-3-methoxyphenyl group exhibit significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. The carbohydrazide moiety may further enhance these effects by scavenging reactive oxygen species (ROS) and modulating redox signaling pathways. These findings suggest that N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide could be a valuable tool in the treatment of inflammatory diseases and oxidative stress-related conditions.

Another area of focus in recent research is the antitumor potential of this compound. A 2024 preclinical study published in Cancer Research revealed that N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide exhibits selective cytotoxicity against cancer cell lines, particularly those derived from breast and lung cancers. The compound's mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, as evidenced by its ability to upregulate pro-apoptotic proteins such as Bax and downregulate anti-apoptotic proteins like Bcl-2. These findings highlight the compound's potential as a novel therapeutic agent in oncology.

Additionally, the methylidene group in this molecule may play a critical role in its pharmacological profile. The methylidene bridge is believed to enhance the molecule's ability to interact with specific protein targets, such as kinases or transcription factors, thereby modulating cellular signaling pathways. This structural feature, combined with the 4-hydroxy-3-methoxyphenyl and carbohydrazide moieties, contributes to the compound's multifunctional nature, which is a key factor in its potential therapeutic applications.

From a synthetic perspective, the preparation of N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide involves several key steps, including the coupling of the 4-hydroxy-3-methoxyphenyl group with the benzogindazole core and the introduction of the carbohydrazide moiety. These synthetic strategies are often optimized to improve the compound's yield and purity, ensuring its suitability for further biological and pharmacological studies.

Despite the promising findings, there are still several challenges that need to be addressed before this compound can be considered for clinical development. One of the primary concerns is the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Further studies are needed to evaluate how the 4-hydroxy-3-methoxyphenyl and carbohydrazide moieties influence the compound's bioavailability and metabolic stability in vivo.

In conclusion, N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-1H,4H,5H-benzogindazole-3-carbohydrazide represents a novel compound with a unique molecular structure that holds significant potential in the fields of anti-inflammatory, antioxidant, and antitumor research. Its multifunctional nature, combined with the presence of key pharmacophoric groups, makes it a valuable candidate for further exploration in the development of new therapeutic agents.